![molecular formula C7H11ClF2O3S B6185664 [3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanesulfonyl chloride CAS No. 2624139-49-5](/img/no-structure.png)
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanesulfonyl chloride
Overview
Description
[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methanesulfonyl chloride, abbreviated as DFMCSCl, is a reagent used in organic synthesis. This compound is a versatile and efficient reagent for a variety of synthetic transformations. It has been used in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and natural products. DFMCSCl is a highly reactive and selective reagent, and its use has been extensively studied in the past decade.
Mechanism of Action
DFMCSCl is a highly reactive and selective reagent. It acts as a nucleophile, attacking the electrophilic carbon of the substrate molecule. This reaction leads to the formation of a new carbon-sulfur bond and the release of a methylsulfonyl chloride molecule. The reaction is usually complete within one hour.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFMCSCl have not been extensively studied. However, it has been shown to be highly reactive and selective, and its use has been demonstrated in a variety of organic synthesis reactions. It is important to note that DFMCSCl is a highly reactive compound and should be handled with caution.
Advantages and Limitations for Lab Experiments
The advantages of using DFMCSCl in laboratory experiments include its high reactivity and selectivity, its low cost, and its availability. Additionally, it is relatively easy to use and can be stored for long periods of time without significant degradation.
The limitations of using DFMCSCl in laboratory experiments include its toxicity and its potential for contamination of the reaction product. Additionally, the reaction requires an inert atmosphere, such as nitrogen or argon, and can be difficult to control.
Future Directions
The use of DFMCSCl in organic synthesis has been extensively studied in the past decade, and its use is expected to continue to expand in the future. Possible future directions for research include the development of new synthetic methods using DFMCSCl and the exploration of its potential applications in the synthesis of complex molecules and materials. Additionally, further research into its biochemical and physiological effects is needed to better understand its safety and toxicity.
Synthesis Methods
DFMCSCl is synthesized by the reaction of 3,3-difluoro-1-methoxycyclobutane (DFMC) with methylsulfonyl chloride (MSCl). The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, at room temperature. The reaction is usually complete within one hour. The product is isolated by distillation or crystallization.
Scientific Research Applications
DFMCSCl has been used in a variety of organic synthesis reactions. It has been used for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. It has also been used in the synthesis of heterocyclic compounds and peptides. Additionally, DFMCSCl has been used in the synthesis of polymers, such as polyesters and polycarbonates.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanesulfonyl chloride involves the conversion of a cyclobutane derivative to the corresponding sulfonyl chloride via a series of reactions.", "Starting Materials": [ "3,3-difluorocyclobutanone", "methanol", "sodium methoxide", "methanesulfonyl chloride", "triethylamine", "dichloromethane" ], "Reaction": [ "The starting material, 3,3-difluorocyclobutanone, is reacted with methanol and sodium methoxide to form the corresponding methoxymethyl derivative.", "The methoxymethyl derivative is then treated with methanesulfonyl chloride and triethylamine in dichloromethane to form the desired [3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanesulfonyl chloride product." ] } | |
CAS RN |
2624139-49-5 |
Product Name |
[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanesulfonyl chloride |
Molecular Formula |
C7H11ClF2O3S |
Molecular Weight |
248.7 |
Purity |
95 |
Origin of Product |
United States |
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